Cas no 1261953-14-3 (2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1261953-14-3
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18316734
• CID: 2765716
• PubChem ID: 53222515
• Update Time: 2025-10-29

2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18316734
• 2-Chloro-5-(2-methylphenyl)nicotinic acid, 95%
• DTXSID60686920
• 1261953-14-3
• 2-CHLORO-5-(2-METHYLPHENYL)NICOTINIC ACID
• 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid

• MDL： MFCD18316734
• Inchi： 1S/C13H10ClNO2/c1-8-4-2-3-5-10(8)9-6-11(13(16)17)12(14)15-7-9/h2-7H,1H3,(H,16,17)
• InChI Key： MQWGKABRGBRXPC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid

Latest Research Insights on 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261953-14-3)

2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261953-14-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-carboxylic acid structure with a chloro and 2-methylphenyl substitution, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

One of the most notable advancements in the research of this compound is its application in the design of novel kinase inhibitors. Kinases play a critical role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have utilized 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid as a scaffold to develop potent and selective inhibitors targeting specific kinase pathways. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in inhibiting the JAK-STAT pathway, which is implicated in inflammatory responses and cancer progression.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a building block in the synthesis of anti-inflammatory agents. The presence of the carboxylic acid moiety allows for further derivatization, enabling the creation of compounds with enhanced pharmacokinetic properties. A study conducted by a team at the University of Cambridge highlighted the compound's utility in the development of COX-2 inhibitors, which are commonly used to treat inflammatory conditions such as arthritis. The researchers reported that derivatives of 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid exhibited significant COX-2 selectivity, reducing the risk of gastrointestinal side effects associated with non-selective COX inhibitors.

Another area of interest is the compound's potential in antimicrobial research. Recent findings suggest that derivatives of 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid exhibit activity against a range of bacterial and fungal pathogens. A study published in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of the compound demonstrated potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA), a major concern in hospital-acquired infections. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development as an antimicrobial agent.

Despite these promising findings, challenges remain in the optimization of 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid for clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the compound's core structure to improve its drug-like properties. For example, researchers have explored the introduction of various substituents to enhance solubility and reduce off-target effects. These modifications have yielded promising results, as evidenced by improved in vivo performance in preclinical models.

In conclusion, 2-Chloro-5-(2-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261953-14-3) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Its applications span from kinase inhibition and anti-inflammatory therapy to antimicrobial development, highlighting its broad potential. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its properties for therapeutic use. As the field advances, this compound is likely to play an increasingly important role in the discovery of next-generation drugs.